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Nilutamide Clinical Profile & Efficacy Data

The table below summarizes key efficacy and safety data for Nilutamide from a meta-analysis of

randomized controlled trials (RCTs) in patients with metastatic prostate cancer who underwent orchiectomy

[1].

Parameter Nilutamide + Orchiectomy
Placebo +
Orchiectomy

Statistical
Significance (p-
value)

Overall Response
Rate (RR)

RR=1.77 (95% CI 1.46-2.14) Reference < 0.00001

Disease Progression
(RR)

RR=0.59 (95% CI 0.47-0.73) Reference < 0.00001

Complete Response
(RR)

RR=2.13 (95% CI 1.40-3.23) Reference 0.0003

Clinical
Benefit/Disease
Control (RR)

RR=1.23 (95% CI 1.13-1.34) Reference < 0.00001
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Parameter Nilutamide + Orchiectomy
Placebo +
Orchiectomy

Statistical
Significance (p-
value)

Stable Disease (RR) RR=0.80 (95% CI 0.68-0.94) Reference 0.007 (favored
placebo)

Overall Survival Prolonged - Significant

Progression-Free
Survival

Prolonged - Significant

Common Adverse
Events

Nausea, vomiting, visual

disturbances, alcohol intolerance,
elevated liver enzymes, interstitial

pneumonitis [1] [2]

- -

Abbreviations: RR: Risk Ratio; CI: Confidence Interval.

Experimental Protocol Context

The data in the table above comes from a systematic review and meta-analysis that provides the highest

level of evidence for Nilutamide's efficacy [1]. Here is a breakdown of the key methodological details:

Study Design: Analysis of 5 out of 244 identified randomized controlled trials (RCTs) involving
1,637 participants [1].

Patient Population: Men with metastatic prostate cancer (mPCa) who had undergone orchiectomy
(surgical castration) [1].

Intervention Group: Received Nilutamide following orchiectomy [1].
Control Group: Received a placebo following orchiectomy [1].

Outcomes Measured: The review evaluated both efficacy (e.g., response rate, survival) and safety
(adverse events) outcomes [1].

Statistical Analysis: A meta-analysis was performed using Review Manager Software, calculating
risk ratios (RR) with 95% confidence intervals. A fixed-effects or random-effects model was applied

based on heterogeneity (I² statistic) [1].
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Mechanism of Action

The following diagram illustrates Nilutamide's mechanism of action as a first-generation anti-androgen,

which is fundamental to its clinical effect [3] [2].
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Comparative Positioning & Clinical Notes

First-Line Use Context: The robust data for Nilutamide is from first-line combination therapy with

surgical or medical castration [1] [4] [2]. It is not indicated for use as a monotherapy [2].

Safety Profile: The meta-analysis confirmed that nausea and vomiting were the most common

adverse events [1]. Nilutamide has a distinct side effect profile, including visual disturbances (delayed

adaptation to darkness), alcohol intolerance, and a risk of interstitial pneumonitis and hepatotoxicity,

which has limited its use [2].

Place in Modern Therapy: Nilutamide is a first-generation anti-androgen and has largely been

replaced in clinical practice by second-generation agents like enzalutamide, apalutamide, and

darolutamide due to their better efficacy, tolerability, and safety profiles [2] [5].
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How to Proceed with Deeper Research

The available information provides a strong foundation for understanding Nilutamide's basic profile, but

more specific data may be needed for a comprehensive second-line assessment.

Explore Resistance Mechanisms: For context on why second-line therapies are needed, you can

research mechanisms of resistance to earlier treatments. Search for terms like "castration-resistant
prostate cancer (CRPC) mechanisms" or "resistance to first-generation anti-androgens" [6] [7].

Investigate Modern Alternatives: To build a complete comparison guide, you will need to gather
similar efficacy, safety, and protocol data for second-generation AR antagonists (e.g.,

enzalutamide, apalutamide, darolutamide) and other second-line options [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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